Cas no 721943-16-4 (6-chloro-3-methoxy-1-benzothiophene-2-carbaldehyde)

• Product Name: 6-chloro-3-methoxy-1-benzothiophene-2-carbaldehyde
• CAS No: 721943-16-4
• MF: C₁₀H₇ClO₂S
• MW: 226.679380655289
• CID: 1095367
• PubChem ID: 73554820
• Update Time: 2025-10-28

6-chloro-3-methoxy-1-benzothiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-methoxybenzo[b]thiophene-2-carbaldehyde
• 6-chloro-3-methoxy-1-benzothiophene-2-carbaldehyde
• 6-chloro-3-methoxy-benzo[b]thiophene-2-carbaldehyde
• 721943-16-4
• SCHEMBL4993321
• DB-359430

• Inchi： 1S/C10H7ClO2S/c1-13-10-7-3-2-6(11)4-8(7)14-9(10)5-12/h2-5H,1H3
• InChI Key： PBKAXLAZSUIKMT-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(=C(C=O)SC=2C=1)OC

Computed Properties

• Exact Mass: 225.9855283g/mol
• Monoisotopic Mass: 225.9855283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.5Ų

Additional information on 6-chloro-3-methoxy-1-benzothiophene-2-carbaldehyde

Comprehensive Overview of 6-Chloro-3-methoxy-1-benzothiophene-2-carbaldehyde (CAS No. 721943-16-4)

6-Chloro-3-methoxy-1-benzothiophene-2-carbaldehyde (CAS No. 721943-16-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound belongs to the benzothiophene family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug development. The presence of both chloro and methoxy substituents on the benzothiophene ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

Researchers and industry professionals frequently search for 6-Chloro-3-methoxy-1-benzothiophene-2-carbaldehyde due to its potential role in the synthesis of bioactive molecules. Its unique structure, featuring a carbaldehyde functional group, allows for further derivatization, enabling the creation of novel compounds with tailored properties. This versatility aligns with current trends in precision medicine and green chemistry, where efficient and sustainable synthesis methods are highly sought after.

The compound's CAS No. 721943-16-4 serves as a critical identifier in regulatory and commercial databases, ensuring accurate tracking and compliance in global supply chains. With the rise of AI-driven drug discovery, there is growing interest in how such intermediates can be optimized using computational tools. Questions like "How to synthesize 6-Chloro-3-methoxy-1-benzothiophene-2-carbaldehyde?" or "What are the applications of benzothiophene derivatives in medicinal chemistry?" are commonly explored in academic and industrial forums.

In material science, 6-Chloro-3-methoxy-1-benzothiophene-2-carbaldehyde is investigated for its potential in organic electronics, such as OLEDs and photovoltaic cells. Its conjugated system and electron-withdrawing groups make it a candidate for designing advanced functional materials. This aligns with the global push toward renewable energy and sustainable technologies, where researchers seek innovative compounds to improve device efficiency.

Quality control and analytical methods for CAS No. 721943-16-4 are also topics of interest. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and consistency, addressing the demand for reliable standards in research and production. The compound's stability under various conditions is another area of study, particularly for long-term storage and transportation.

In summary, 6-Chloro-3-methoxy-1-benzothiophene-2-carbaldehyde (CAS No. 721943-16-4) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and beyond. Its relevance to cutting-edge fields like AI-assisted chemistry and green synthesis ensures its continued prominence in scientific discourse. As research progresses, this compound is poised to play a pivotal role in addressing contemporary challenges in health and technology.